2-amino-4-(5-bromo-2,4-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(5-bromo-2,4-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• InChI: InChI=1S/C22H17BrN2O3/c1-26-18-10-19(27-2)17(23)9-15(18)20-14-8-7-12-5-3-4-6-13(12)21(14)28-22(25)16(20)11-24/h3-10,20H,25H2,1-2H3
• InChI Key: LQYQBQLGNPVZLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N)Br)OC
• Molecular Formula: C22H17BrN2O3
• Molecular Weight: 437.3 g/mol

Description

The compound “2-amino-4-(5-bromo-2,4-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile” is a complex organic molecule. It contains several functional groups including an amino group (-NH2), a bromo group (-Br), two methoxy groups (-OCH3), a benzo[h]chromene group, and a carbonitrile group (-CN). These functional groups could potentially confer a variety of chemical properties and reactivities to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. The presence of a benzo[h]chromene group suggests a polycyclic structure, and the various substituents (amino, bromo, methoxy, and carbonitrile groups) are likely to significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its various functional groups. For example, the amino group might participate in acid-base reactions, the bromo group could be involved in substitution reactions, and the carbonitrile group might undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of polar functional groups like amino and carbonitrile might increase its solubility in polar solvents.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. Such studies could provide valuable insights into the compound’s potential applications.